Cas no 868598-97-4 (1,3-Dioxolane, 2-[3-bromo-4-(phenylmethoxy)phenyl]-)

1,3-Dioxolane, 2-[3-bromo-4-(phenylmethoxy)phenyl]-, is a brominated aromatic compound featuring a dioxolane ring and a benzyl-protected phenol group. Its key advantages include structural versatility for further functionalization, stability under various conditions, and utility as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The bromine moiety enhances reactivity for cross-coupling reactions.

1,3-Dioxolane, 2-[3-bromo-4-(phenylmethoxy)phenyl]- structure

868598-97-4 structure

Product Name:1,3-Dioxolane, 2-[3-bromo-4-(phenylmethoxy)phenyl]-

CAS No:868598-97-4

MF:C₁₆H₁₅BrO₃

MW:335.192504167557

MDL:MFCD28976752

CID:1857632

PubChem ID:24828765

Update Time:2025-06-19

1,3-Dioxolane, 2-[3-bromo-4-(phenylmethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

- 1,3-Dioxolane, 2-[3-bromo-4-(phenylmethoxy)phenyl]-
- 868598-97-4
- 2-(4-(benzyloxy)-3-bromophenyl)-1,3-dioxolane
- CS-0193428
- E93933
- MFCD28976752
- SCHEMBL12702768
- 2-(3-bromo-4-phenylmethoxyphenyl)-1,3-dioxolane
- MDL： MFCD28976752
- Inchi： 1S/C16H15BrO3/c17-14-10-13(16-18-8-9-19-16)6-7-15(14)20-11-12-4-2-1-3-5-12/h1-7,10,16H,8-9,11H2
- InChI Key： HOUVWMNIQUXXQH-UHFFFAOYSA-N
- SMILES： BrC1=C(C=CC(=C1)C1OCCO1)OCC1C=CC=CC=1

Computed Properties

Exact Mass: 334.02046Da
Monoisotopic Mass: 334.02046Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 287
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 27.7Å²

1,3-Dioxolane, 2-[3-bromo-4-(phenylmethoxy)phenyl]- Pricemore >>

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abcr	AB558956-250 mg	2-(4-(Benzyloxy)-3-bromophenyl)-1,3-dioxolane; .	868598-97-4		250MG	€170.80	2023-07-10
abcr	AB558956-500 mg	2-(4-(Benzyloxy)-3-bromophenyl)-1,3-dioxolane; .	868598-97-4		500MG	€266.20	2023-07-10
abcr	AB558956-1 g	2-(4-(Benzyloxy)-3-bromophenyl)-1,3-dioxolane; .	868598-97-4		1g	€353.70	2023-07-10
abcr	AB558956-5 g	2-(4-(Benzyloxy)-3-bromophenyl)-1,3-dioxolane; .	868598-97-4		5g	€1,134.40	2023-07-10
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